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Compound of Interest

Compound Name: Methyl Red sodium salt

Cat. No.: B147717

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl Red sodium salt, a
versatile azo dye with significant applications in research and various industries. This document
details its chemical and physical properties, provides a detailed synthesis protocol, outlines its
primary applications, and presents key experimental methodologies.

Core Chemical and Physical Properties

Methyl Red sodium salt, an anionic azo dye, is the sodium salt of Methyl Red. Its chemical
structure features a carboxylic acid group and a dimethylamino group, which are crucial to its
function as a pH indicator.

Identifiers and Chemical Structure
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Identifier Value Reference

CAS Number 845-10-3 [112][3114]

Molecular Formula CisH14N3NaO:2 [2][4]

Molecular Weight 291.28 g/mol [2]
4-Dimethylaminoazobenzene-

Synonyms 2'-carboxylic acid sodium salt, [3]
Acid Red 2, C.1. 13020

EC Number 212-682-9 [5]

PubChem Substance 1D 24847176

Physical and Chemical Properties

Property Value Reference
Dark red to brownish-yellow

Appearance ) [1][6]
crystalline powder

Melting Point 179-182 °C [6][7]

- Soluble in water, slightly

Solubility _ [8]
soluble in ethanol

pH Transition Range pH 4.4 (red) to pH 6.2 (yellow) [1][61[9]

pKa 5.1 [10]
Store at room temperature

Storage [6][8]

(+5°C to +30°C)

Synthesis of Methyl Red Sodium Salt

The synthesis of Methyl Red sodium salt is a two-step process involving the diazotization of

anthranilic acid followed by a coupling reaction with N,N-dimethylaniline. The resulting Methyl

Red acid is then converted to its sodium salt.

Synthesis Workflow
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Step 1: Diazotization of Anthranilic Acid Step 2: Azo Coupling Step 3: Salt Formation
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Caption: Workflow for the synthesis of Methyl Red sodium salt.

Experimental Protocol for Synthesis

This protocol is adapted from established organic synthesis procedures.[11][12][13][14]
Materials:

Anthranilic acid

e Concentrated hydrochloric acid (HCI)
e Sodium nitrite (NaNO2)

e N,N-Dimethylaniline

e Sodium acetate

e Sodium hydroxide (NaOH)

e |ce

« Distilled water

e Toluene

e 10% Acetic acid

Procedure:
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e Diazotization of Anthranilic Acid:
o Dissolve anthranilic acid in a solution of concentrated HCI and water, heating gently.
o Cool the solution in an ice bath to 0-5°C.

o Slowly add a chilled aqueous solution of sodium nitrite while maintaining the temperature
below 5°C. The formation of the diazonium salt is confirmed using starch-iodide paper.

e Azo Coupling with N,N-Dimethylaniline:
o To the cold diazonium salt solution, add N,N-dimethylaniline.
o Slowly add a solution of sodium acetate to the mixture with continuous stirring.

o Allow the reaction to proceed for several hours at a low temperature. A precipitate of
Methyl Red (the free acid) will form.

« |solation and Purification of Methyl Red (Acid Form):
o Filter the crude Methyl Red precipitate and wash with water.
o Wash the precipitate with 10% acetic acid to remove any unreacted N,N-dimethylaniline.
o Further wash with cold water.
o The crude product can be recrystallized from toluene.
o Formation of Methyl Red Sodium Salt:

o Dissolve the purified Methyl Red acid in a minimal amount of aqueous sodium hydroxide
solution.

o The sodium salt can be isolated by evaporation of the solvent or by precipitation.

Applications in Research and Development

Methyl Red sodium salt is a valuable tool for researchers due to its distinct color change and
versatility.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b147717?utm_src=pdf-body
https://www.benchchem.com/product/b147717?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

pH Indicator

The primary application of Methyl Red sodium salt is as a pH indicator.[1][15][16] It exhibits a
sharp color change from red at pH 4.4 to yellow at pH 6.2, making it suitable for titrations and
for estimating the pH of solutions.[9][10]

Mechanism of Action as a pH Indicator

The color change of Methyl Red is due to a change in its chemical structure with varying proton
concentrations. In acidic conditions, the molecule is protonated, resulting in a red-colored
quinonoid form. In alkaline conditions, it is deprotonated, leading to a yellow-colored azo form.

Acidic (pH < 4.4) Alkaline (pH > 6.2)
Protonated Form +H* Deprotonated Form
(Quinonoid Structure) -H* (Azo Structure)

Click to download full resolution via product page

Caption: Reversible structural change of Methyl Red with pH.

Microbiology: The Methyl Red (MR) Test

In microbiology, the Methyl Red test is a crucial component of the IMVIC (Indole, Methyl Red,
Voges-Proskauer, Citrate) series of tests used to differentiate enteric bacteria.[10][17] The test
identifies bacteria that perform mixed-acid fermentation of glucose, leading to the production of
stable acidic end products.[18]

Experimental Protocol for the Methyl Red Test:

 Inoculation: Inoculate a pure culture of the test bacterium into a tube containing MR-VP broth
(a glucose-phosphate broth).

e |ncubation: Incubate the tube at 35-37°C for 24-48 hours.

e Addition of Indicator: Add 5-6 drops of Methyl Red indicator solution to the broth.
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e Observation: Observe the color change immediately.

o Positive Result: A distinct red color indicates the production of strong acids (pH < 4.4).
Examples of MR-positive bacteria include Escherichia coli and Proteus vulgaris.[17]

o Negative Result: A yellow or orange color indicates that insufficient acid was produced to
lower the pH to 4.4. Examples of MR-negative bacteria include Enterobacter aerogenes
and Serratia marcescens.[17]

Other Applications

Beyond its role as a pH indicator and in microbiology, Methyl Red sodium salt is utilized in:

» Staining: It is used in biological staining to differentiate microbial species based on their pH
response.[15]

 Industrial Applications: It finds use as a dye in the textile and food industries.[7][15] It is also
used in the manufacturing of inks and paints.[18]

o Cosmetics: It can be used as a coloring agent in products like mouthwash and toothpaste.[8]
[19]

Safety and Handling

Methyl Red sodium salt is generally considered to have low toxicity. However, as with all
laboratory chemicals, appropriate safety precautions should be taken. It is advisable to wear
personal protective equipment, including gloves and safety glasses, when handling the powder.
Avoid inhalation of dust and contact with skin and eyes.[20] It is incompatible with strong
oxidizing agents.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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